Cas no 1002651-68-4 (N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-methylamine)

N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-methylamine structure
1002651-68-4 structure
Product Name:N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-methylamine
CAS No:1002651-68-4
MF:C7H13N3
MW:139.198220968246
MDL:MFCD03419352
CID:1067888
PubChem ID:672401
Update Time:2025-04-20

N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-Ethyl-1H-pyrazol-4-yl)-N-methylmethanamine
    • (1-ethyl-1H-pyrazol-4-ylmethyl)-methyl-amine
    • 1-(1-ethyl-1H-pyrazol-4-yl)-N-methylmethanamine(SALTDATA: FREE)
    • N-[(1-Ethyl-1H-pyrazol-4-yl)methyl]-N-methylamine
    • (1-ethylpyrazol-4-yl)methyl-methyl-amine
    • 1-(1-ethylpyrazol-4-yl)-N-methylmethanamine
    • 1-(1-ethyl-4-pyrazolyl)-N-methylmethanamine
    • 1-(1-ethylpyrazol-4-yl)-N-methyl-methanamine
    • AKOS B006596
    • AKOS PAO-0453
    • TIMTEC-BB SBB004175
    • ART-CHEM-BB B006596
    • MFCD03419352
    • (1-Ethyl-1H-pyrazol-4-yl-methyl) methylamine
    • SY185403
    • [(1-ethylpyrazol-4-yl)methyl]methylamine
    • STK312898
    • 1002651-68-4
    • LS-01051
    • AKOS000307932
    • DB-016230
    • [(1-ethyl-1h-pyrazol-4-yl)methyl]methylamine
    • SCHEMBL13940169
    • [(1-ethylpyrazol-4-yl)methyl](methyl)amine
    • Z802549630
    • ALBB-000088
    • [(1-ethyl-1H-pyrazol-4-yl)methyl](methyl)amine
    • G22070
    • CS-0217551
    • EN300-77085
    • (1-ethyl-1H-pyrazol-4-ylmethyl)-methyl-amine, AldrichCPR
    • DTXSID50350062
    • N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-methylamine
    • MDL: MFCD03419352
    • Inchi: 1S/C7H13N3/c1-3-10-6-7(4-8-2)5-9-10/h5-6,8H,3-4H2,1-2H3
    • InChI Key: LNLBAJDAQVQFBD-UHFFFAOYSA-N
    • SMILES: C1(CNC)C=NN(CC)C=1

Computed Properties

  • Exact Mass: 139.110947427g/mol
  • Monoisotopic Mass: 139.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 29.8Ų

N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-methylamine Security Information

  • HazardClass:IRRITANT

N-(1-Ethyl-1H-pyrazol-4-yl)methyl-N-methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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abcr
AB267118-500 mg
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